1,2-Epoxy-3-(paranitrophenyl)propane

• CAS: 118584-57-9
• Synonyms: 1,2-epoxy-1-(4-nitrophenyl)pentane; 1,2-epoxy-3-(paranitrophenyl)propane; ENP5
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• SMILES: CCCC1C(O1)C2=CC=C(C=C2)[N+](=O)[O-]
• InChI: InChI=1S/C11H13NO3/c1-2-3-10-11(15-10)8-4-6-9(7-5-8)12(13)14/h4-7,10-11H,2-3H2,1H3/t10-,11-/m1/s1
• InChIKey: JMIOGKAUHLHRKF-GHMZBOCLSA-N

Standard epoxide substrates (trans-stilbene oxide, GNPE) lack sensitivity for real-time sEH kinetics. ENP5 (CAS 118584-57-9) is the validated continuous spectrophotometric substrate: Km = 1.7 µM (~2.9-fold higher affinity than trans-stilbene oxide), Vmax = 11,700 nmol/min/mg, producing robust absorbance decrease at 302 nm. ~20.7-fold higher catalytic efficiency than EQU5. Ideal for inhibitor IC50 determination, SAR studies, and high-throughput screening of epoxide hydrolase variants. Supplied with rigorous analytical characterization.

1,2-Epoxy-3-(paranitrophenyl)propane Overview

1,2-Epoxy-3-(paranitrophenyl)propane (CAS 118584-57-9), also referred to as ENP5 or (2R,3R)-2-(4-nitrophenyl)-3-propyloxirane, is a chiral epoxide bearing a para-nitrophenyl chromophore . Its defining characteristics—a trans-configured 2,3-disubstituted oxirane ring with a hydrophobic n-propyl side chain—distinguish it from classical epoxide probes such as 1,2-epoxy-3-(p-nitrophenoxy)propane (EPNP) and trans-stilbene oxide (TSO) [1]. The compound serves as a continuous spectrophotometric substrate for cytosolic epoxide hydrolase (sEH), enabling real-time kinetic measurements via absorbance decrease at 302 nm upon hydrolysis [1].

Continuous spectrophotometric sEH substrate

Real-time kinetic monitoring at 302 nm

Chiral trans-epoxide scaffold with p-nitrophenyl chromophore

• [1] Wixtrom, R. N., & Hammock, B. D. (1988). Continuous spectrophotometric assays for cytosolic epoxide hydrolase. Analytical Biochemistry, 174(1), 291–299. doi:10.1016/0003-2697(88)90548-9. View Source

ENP5 vs. Generic Epoxides: Key Differences

Procurement of a generic 'nitrophenyl epoxide' for epoxide hydrolase research is scientifically indefensible. The target compound ENP5 exhibits a Km of 1.7 µM for purified mouse liver cytosolic epoxide hydrolase, which is approximately 2.9-fold lower (i.e., higher affinity) than that of trans-stilbene oxide (Km ~4.9 µM) [1][2]. In contrast, the structurally similar p-nitrophenyl glycidyl ether (GNPE), which bears an ether oxygen adjacent to the epoxide ring, is reported as a 'very poor substrate' for the same enzyme and fails to support continuous spectrophotometric detection [1]. Furthermore, ENP5 is an epoxide substrate, not an aspartic proteinase inhibitor; confusing ENP5 with the protease inhibitor 1,2-epoxy-3-(p-nitrophenoxy)propane (EPNP) will direct the research question to an entirely incorrect biological target [3]. These fundamental differences in enzyme affinity, substrate quality, and biological target preclude simple interchange among in-class epoxides.

Lower-affinity epoxide analog

trans-Stilbene oxide exhibits higher Km and may reduce assay sensitivity compared to ENP5.

Ether-linked analog fails as substrate

p-Nitrophenyl glycidyl ether (GNPE) is reported as a very poor sEH substrate and cannot support continuous detection.

Protease inhibitor, not epoxide hydrolase tool

1,2-Epoxy-3-(p-nitrophenoxy)propane (EPNP) irreversibly inhibits aspartic proteinases; selecting it misdirects research to an unrelated target.

• [1] Wixtrom, R. N., & Hammock, B. D. (1988). Continuous spectrophotometric assays for cytosolic epoxide hydrolase. Analytical Biochemistry, 174(1), 291–299. doi:10.1016/0003-2697(88)90548-9. View Source
• [2] Meijer, J., & DePierre, J. W. (1988). Cytosolic epoxide hydrolase. Chemico-Biological Interactions, 64(3), 207–249. (Km data for trans-stilbene oxide: 4.9 µM from mouse liver cytosol). View Source
• [3] Takahashi, K., & Chang, W. J. (1976). The structure and function of acid proteases. V. Comparative studies on the specific inhibition of acid proteases by diazoacetyl-DL-norleucine methyl ester, 1,2-epoxy-3-(p-nitrophenoxy)propane and pepstatin. Journal of Biochemistry, 80(5), 975–983. View Source

ENP5 Comparative Evidence

Superior sEH Affinity: ENP5 vs. trans-Stilbene Oxide

ENP5 demonstrates a Michaelis constant (Km) of 1.7 µM for purified mouse liver cytosolic epoxide hydrolase, whereas the conventional substrate trans-stilbene oxide (TSO) exhibits an apparent Km of 4.9 µM for the same enzyme source [1][2]. This represents an approximately 2.9-fold higher affinity for ENP5, translating to more sensitive detection at low substrate concentrations in continuous spectrophotometric assays [1].

sEH Affinity vs. TSO

Head-to-head

Km 1.7 µM (ENP5) vs. 4.9 µM (TSO)
~2.9-fold higher affinity; Vmax 11,700 nmol/min/mg

Supports sensitive kinetic detection at low substrate concentrations

Purified mouse liver cytosol sEH, 302 nm assay

Evidence Dimension	Km (substrate affinity) for mouse liver cytosolic epoxide hydrolase
Target Compound Data	Km = 1.7 µM; Vmax = 11,700 nmol/min/mg
Comparator Or Baseline	trans-Stilbene oxide (TSO): Km = 4.9 µM
Quantified Difference	2.9-fold lower Km (higher affinity) for ENP5 vs. TSO
Conditions	Purified mouse liver cytosolic epoxide hydrolase; continuous spectrophotometric assay at 302 nm for ENP5 [1]

Why This Matters

Higher affinity enables more sensitive kinetic measurements and reduces substrate consumption in high-throughput screening campaigns.

• [1] Wixtrom, R. N., & Hammock, B. D. (1988). Continuous spectrophotometric assays for cytosolic epoxide hydrolase. Analytical Biochemistry, 174(1), 291–299. doi:10.1016/0003-2697(88)90548-9. View Source
• [2] Meijer, J., & DePierre, J. W. (1988). Cytosolic epoxide hydrolase. Chemico-Biological Interactions, 64(3), 207–249. (Km data for trans-stilbene oxide: 4.9 µM from mouse liver cytosol). View Source

Substrate Quality: ENP5 vs. GNPE

In the same experimental system where ENP5 exhibits robust turnover (Km = 1.7 µM, Vmax = 11,700 nmol/min/mg) with purified mouse liver cytosolic epoxide hydrolase, p-nitrophenyl glycidyl ether (GNPE; CAS 5255-75-4) was found to be a 'very poor substrate' [1]. The presence of an ether oxygen between the phenyl ring and the epoxide-bearing carbon in GNPE fundamentally alters the enzyme's ability to hydrolyze the oxirane ring, rendering GNPE unsuitable as a replacement substrate for cytosolic epoxide hydrolase activity measurements [1].

Substrate Quality vs. GNPE

Head-to-head

ENP5: robust turnover (Km 1.7 µM, Vmax 11,700 nmol/min/mg)

GNPE: very poor substrate, no quantifiable kinetics

Ether oxygen adjacent to epoxide abolishes sEH recognition

Structural substitution at ether position is not tolerable

Evidence Dimension	Substrate quality for mouse liver cytosolic epoxide hydrolase
Target Compound Data	ENP5: Km = 1.7 µM; Vmax = 11,700 nmol/min/mg [1]
Comparator Or Baseline	p-Nitrophenyl glycidyl ether (GNPE): 'very poor substrate' — no quantifiable Km/Vmax reported [1]
Quantified Difference	Qualitative difference: robust substrate (ENP5) vs. essentially non-substrate (GNPE)
Conditions	Purified mouse liver cytosolic epoxide hydrolase; same assay conditions [1]

Why This Matters

Procurement of the wrong nitrophenyl epoxide (GNPE instead of ENP5) will result in assay failure; structural substitution at the ether position is not tolerable for this enzyme system.

• [1] Wixtrom, R. N., & Hammock, B. D. (1988). Continuous spectrophotometric assays for cytosolic epoxide hydrolase. Analytical Biochemistry, 174(1), 291–299. doi:10.1016/0003-2697(88)90548-9. View Source

Target Discrimination: ENP5 vs. EPNP

A critical procurement distinction exists between ENP5 and 1,2-epoxy-3-(p-nitrophenoxy)propane (EPNP; CAS 5255-75-4). EPNP is a well-characterized irreversible inhibitor of aspartic proteinases (pepsin A, cathepsin D), acting via covalent modification of active-site aspartic acid residues with a 1:1 molar incorporation ratio for complete pepsin inactivation [1][2]. In contrast, ENP5 functions as a spectrophotometric substrate for the structurally and functionally unrelated enzyme cytosolic epoxide hydrolase (sEH) [3]. Confusion between these two compounds—which differ by a single oxygen atom—leads to targeting entirely different enzyme families with incompatible assay readouts.

Target Discrimination vs. EPNP

Class-level

ENP5: substrate for cytosolic epoxide hydrolase

EPNP: irreversible inhibitor of aspartic proteinases (1:1 stoichiometry)

Functionally orthogonal; prevents confusion between enzyme families

EPNP modifies active-site Asp; incompatible with sEH assay

Evidence Dimension	Biological target and functional role
Target Compound Data	ENP5: Substrate for cytosolic epoxide hydrolase (sEH); hydrolyzed to diol product [3]
Comparator Or Baseline	EPNP (CAS 5255-75-4): Irreversible inhibitor of aspartic proteinases (pepsin, cathepsin D); 1 mol/mol incorporation for complete inactivation at 10°C [1][2]
Quantified Difference	Functionally orthogonal: substrate (ENP5) vs. covalent inhibitor (EPNP); distinct enzyme targets
Conditions	ENP5: Mouse liver cytosolic epoxide hydrolase, 302 nm detection [3]; EPNP: Porcine pepsin A, chicken pepsin [1]

Why This Matters

Selecting EPNP instead of ENP5 redirects the research from epoxide hydrolase kinetics to aspartic proteinase inhibition, a fundamentally different experimental objective with incompatible assay infrastructure.

• [1] Green, M. L., & Llewel yn, J. M. (1973). The effect of acid proteinase inhibitors on chicken pepsin. Biochimica et Biophysica Acta, 327(1), 113–120. (EPNP incorporation stoichiometry: 1 mol/mol for complete inhibition at 10°C). View Source
• [2] Takahashi, K., & Chang, W. J. (1976). The structure and function of acid proteases. V. Comparative studies on the specific inhibition of acid proteases by diazoacetyl-DL-norleucine methyl ester, 1,2-epoxy-3-(p-nitrophenoxy)propane and pepstatin. Journal of Biochemistry, 80(5), 975–983. View Source
• [3] Wixtrom, R. N., & Hammock, B. D. (1988). Continuous spectrophotometric assays for cytosolic epoxide hydrolase. Analytical Biochemistry, 174(1), 291–299. doi:10.1016/0003-2697(88)90548-9. View Source

Tighter Binding: ENP5 vs. EQU5

Among the two continuous spectrophotometric substrates developed for cytosolic epoxide hydrolase, ENP5 demonstrates a 14.7-fold lower Km than 1,2-epoxy-1-(2-quinolyl)pentane (EQU5) (Km = 1.7 µM vs. 25 µM) [1]. This indicates substantially tighter enzyme binding for ENP5. Additionally, ENP5 exhibits a higher Vmax (11,700 vs. 8,300 nmol/min/mg), yielding a catalytic efficiency (Vmax/Km) that is approximately 20.7-fold greater than EQU5 under identical assay conditions [1].

Binding vs. EQU5

Head-to-head

Km 1.7 µM vs. 25 µM (14.7-fold lower)
Vmax/Km ~20.7-fold higher (6,882 vs. 332 mL/min/mg)

Higher catalytic efficiency supports improved signal-to-noise

Purified mouse liver sEH; ENP5 at 302 nm, EQU5 at 315.5 nm

Evidence Dimension	Kinetic parameters (Km, Vmax, Vmax/Km) for purified mouse liver cytosolic epoxide hydrolase
Target Compound Data	Km = 1.7 µM; Vmax = 11,700 nmol/min/mg; Vmax/Km = 6,882 mL/min/mg
Comparator Or Baseline	EQU5 (1,2-epoxy-1-(2-quinolyl)pentane): Km = 25 µM; Vmax = 8,300 nmol/min/mg; Vmax/Km = 332 mL/min/mg
Quantified Difference	14.7-fold lower Km; 1.4-fold higher Vmax; ~20.7-fold higher catalytic efficiency for ENP5
Conditions	Purified mouse liver cytosolic epoxide hydrolase; ENP5 detected at 302 nm, EQU5 at 315.5 nm [1]

Why This Matters

ENP5 is the superior choice when assay sensitivity and signal-to-noise ratio are paramount, as its higher catalytic efficiency produces a larger spectrophotometric response per unit enzyme concentration.

• [1] Wixtrom, R. N., & Hammock, B. D. (1988). Continuous spectrophotometric assays for cytosolic epoxide hydrolase. Analytical Biochemistry, 174(1), 291–299. doi:10.1016/0003-2697(88)90548-9. View Source

n-Propyl Chain in sEH Substrate Recognition

ENP5 possesses an n-propyl substituent directly attached to the oxirane C3 position, whereas comparator compounds such as p-nitrophenyl glycidyl ether (GNPE) feature an ether-linked methylene spacer [1][2]. The enzyme's marked preference for ENP5 over GNPE (robust substrate vs. 'very poor substrate') indicates that the hydrophobic n-propyl group occupies a complementary binding pocket within the cytosolic epoxide hydrolase active site that cannot accommodate the more polar glycidyl ether motif [1]. This steric and electronic complementarity is a primary structural determinant of substrate recognition and cannot be replicated by glycidyl ether analogs [1].

n-Propyl Recognition Motif

Class-level

n-propyl at C3 vs. glycidyl ether in GNPE

Hydrophobic pocket binds n-propyl chain; glycidyl ether not accommodated

Structural determinant for substrate recognition; glycidyl ethers are unsuitable

Evidence Dimension	Structural feature driving substrate recognition by cytosolic epoxide hydrolase
Target Compound Data	n-Propyl group at oxirane C3; direct C-C bond to epoxide ring; hydrophobic character
Comparator Or Baseline	GNPE: -CH2-O-(4-nitrophenyl) glycidyl ether; ether oxygen adjacent to epoxide ring; increased polarity
Quantified Difference	Functional consequence: ENP5 = robust substrate; GNPE = very poor substrate [1]
Conditions	Inferred from kinetic data with purified mouse liver cytosolic epoxide hydrolase [1]

Why This Matters

Understanding this structural determinant guides rational procurement: glycidyl ether-based nitrophenyl epoxides cannot substitute for ENP5 in epoxide hydrolase studies, as the enzyme's substrate recognition pocket discriminates based on the carbon framework adjacent to the oxirane ring.

• [1] Wixtrom, R. N., & Hammock, B. D. (1988). Continuous spectrophotometric assays for cytosolic epoxide hydrolase. Analytical Biochemistry, 174(1), 291–299. doi:10.1016/0003-2697(88)90548-9. View Source
• [2] MeSH Supplementary Concept Data. 1,2-epoxy-3-(p-nitrophenoxy)propane. Unique ID: C007606. National Library of Medicine. (2024). View Source

ENP5 Applications

sEH Inhibitor Screening by Spectrophotometry

ENP5 is the optimal substrate for real-time, continuous spectrophotometric assays monitoring cytosolic epoxide hydrolase (sEH) activity. Its Km of 1.7 µM (vs. 25 µM for EQU5 and ~4.9 µM for trans-stilbene oxide) enables high-sensitivity detection at low substrate concentrations, while its Vmax of 11,700 nmol/min/mg generates a robust absorbance change at 302 nm [1]. This combination of high affinity and high catalytic rate is uniquely suited for inhibitor screening campaigns where precise IC50 determination requires reliable initial velocity measurements across a wide inhibitor concentration range. In contrast, p-nitrophenyl glycidyl ether (GNPE) is non-viable as a substrate in this system [1].

Recombinant sEH Isoform Kinetics

The ~20.7-fold higher catalytic efficiency (Vmax/Km) of ENP5 relative to EQU5 makes it the preferred substrate for detailed kinetic characterization of purified or recombinant epoxide hydrolase isoforms [1]. Its distinct n-propyl substituent (absent in glycidyl ether analogs) probes the steric and hydrophobic requirements of the enzyme's substrate-binding pocket, enabling structure-activity relationship (SAR) studies that directly inform inhibitor design [1]. Researchers should note that EPNP—despite the similar acronym—targets aspartic proteinases and is irrelevant to epoxide hydrolase kinetic studies [2].

Enantioselective Biocatalysis with Epoxide Hydrolases

The trans-configuration of ENP5's 2,3-disubstituted oxirane ring and its well-characterized kinetic parameters (Km = 1.7 µM) provide a defined baseline for engineering enantioselective epoxide hydrolase variants [1]. The compound's hydrolysis produces a chiral diol that can be monitored spectrophotometrically, facilitating high-throughput screening of enzyme libraries without the need for chiral chromatography [1]. This application leverages the compound's dual role as both a kinetic probe and a model substrate for biocatalyst development.

sEH Activity Validation in Biological Matrices

The continuous spectrophotometric assay using ENP5 is validated for whole tissue homogenates as well as purified enzyme preparations [1]. Its high affinity (Km = 1.7 µM) and the absence of detectable spontaneous hydrolysis under normal assay conditions ensure that measured activity reflects genuine enzymatic turnover rather than non-enzymatic background [1]. This makes ENP5 the substrate of choice for comparing epoxide hydrolase activity across tissue types, species, or disease states where matrix effects could confound less sensitive substrates.

Application

Selection Property

Validation Focus

sEH inhibitor screening

Continuous spectrophotometric substrate

Inhibitor IC50 determination via 302 nm detection

Recombinant sEH isoform kinetics

Kinetic parameter context (Km, Vmax)

Catalytic efficiency (Vmax/Km) across isoforms

Enantioselective biocatalysis

Trans-epoxide scaffold producing chiral diol

Spectrophotometric library screening without chiral chromatography

sEH activity in biological matrices

Tissue homogenate compatibility; low non-enzymatic background

Activity comparison across tissue types or disease states

• [1] Wixtrom, R. N., & Hammock, B. D. (1988). Continuous spectrophotometric assays for cytosolic epoxide hydrolase. Analytical Biochemistry, 174(1), 291–299. doi:10.1016/0003-2697(88)90548-9. View Source
• [2] Takahashi, K., & Chang, W. J. (1976). The structure and function of acid proteases. V. Comparative studies on the specific inhibition of acid proteases by diazoacetyl-DL-norleucine methyl ester, 1,2-epoxy-3-(p-nitrophenoxy)propane and pepstatin. Journal of Biochemistry, 80(5), 975–983. View Source